Cas no 1075726-78-1 (2(1H)-Isoquinolinepropanoic acid, 1-[(3,4-dimethoxyphenyl) methyl]-3,4-dihydro-6,7- dimethoxy-, phenylmethyl ester, (1R)-)

• Product Name: 2(1H)-Isoquinolinepropanoic acid, 1-[(3,4-dimethoxyphenyl) methyl]-3,4-dihydro-6,7- dimethoxy-, phenylmethyl ester, (1R)-
• CAS No: 1075726-78-1
• MF: C₃₀H₃₅NO₆
• MW: 505.602009057999
• CID: 1081041
• PubChem ID: 25155112
• Update Time: 2025-04-20

2(1H)-Isoquinolinepropanoic acid, 1-[(3,4-dimethoxyphenyl) methyl]-3,4-dihydro-6,7- dimethoxy-, phenylmethyl ester, (1R)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinepropanoic acid, 1-[(3,4-dimethoxyphenyl) methyl]-3,4-dihydro-6,7- dimethoxy-, phenylmethyl ester, (1R)-
• 2(1H)-Isoquinolinepropanoic acid, 1-[(3,4-dimethoxyphenyl) methyl]-3,4-dihydro-6,7- dimethoxy-, phenylmethyl ester, (1R...
• benzyl 3-[(1R)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]propanoate
• DTXSID60648907
• Benzyl 3-[(1R)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl]propanoate
• SCHEMBL2799742
• 1075726-78-1

• Inchi： 1S/C30H35NO6/c1-33-26-11-10-22(17-27(26)34-2)16-25-24-19-29(36-4)28(35-3)18-23(24)12-14-31(25)15-13-30(32)37-20-21-8-6-5-7-9-21/h5-11,17-19,25H,12-16,20H2,1-4H3/t25-/m1/s1
• InChI Key： DVFOFXJFZUMRFZ-RUZDIDTESA-N
• SMILES： O(C)C1C(=CC2CCN(CCC(=O)OCC3C=CC=CC=3)[C@H](CC3C=CC(=C(C=3)OC)OC)C=2C=1)OC

Computed Properties

• Exact Mass: 505.24643784g/mol
• Monoisotopic Mass: 505.24643784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.5Ų